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Introduction

Energetic Coordination Polymers (ECPs) are a class of materials at the forefront of energetic

materials research. They are comprised of metal centers linked by organic ligands to form one-,

two-, or three-dimensional networks. The inclusion of energetic components, such as hydrazine

as a ligand and the perchlorate ion as an oxidizer, can produce materials with exceptionally

high energy densities. Hydrazine (N₂H₄) is a high-energy ligand, while the perchlorate anion

(ClO₄⁻) provides a rich source of oxygen, creating a powerful intramolecular fuel-oxidizer

system. ECPs based on metal hydrazine perchlorates are known for their immense power,

often functioning as primary explosives. However, this high performance is typically

accompanied by extreme sensitivity to stimuli like impact, friction, and electrostatic discharge,

necessitating stringent safety protocols.[1][2] This document provides an overview of their

properties, synthesis, and characterization.

Key Materials and Properties

Notable examples of this class include Nickel Hydrazine Perchlorate (NHP) and Cobalt

Hydrazine Perchlorate (CHP). These materials form one-dimensional polymeric chains where

metal centers are bridged by hydrazine molecules.[1][2] This structural motif, combined with the

energetic nature of the components, results in materials with formidable explosive power.

However, their extreme sensitivity is a significant drawback; NHP, for instance, was deemed too

sensitive for further investigation in early studies and has been involved in serious laboratory

accidents.[1] The primary application for such sensitive materials is as initiators or primary
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explosives, where a small amount can initiate the detonation of a larger, less sensitive

secondary explosive charge.[1]

Data Presentation: Performance and Safety

The quantitative performance and safety data for metal hydrazine perchlorate ECPs are often

limited in open literature due to their hazardous nature. The table below summarizes available

data for comparison with other energetic materials.

Compo
und
Name

Formula
Density
(g/cm³)

Decomp
osition
Temp.
(°C)

Impact
Sensitiv
ity (J)

Friction
Sensitiv
ity (N)

Detonati
on
Velocity
(m/s)

Ref.

Nickel

Hydrazin

e

Perchlora

te (NHP)

[Ni(N₂H₄)

ₓ(ClO₄)₂]

n

1.983 N/A

Extremel

y

Sensitive

Extremel

y

Sensitive

N/A [1][3]

Cobalt

Hydrazin

e

Perchlora

te (CHP)

[Co(N₂H₄

)ₓ(ClO₄)₂]

n

N/A N/A

Extremel

y

Sensitive

Extremel

y

Sensitive

N/A [1]

Nickel

Hydrazin

e Nitrate

(NHN)

[Ni(N₂H₄)

₃(NO₃)₂]
2.156 N/A

0.9 (21-

26 cm,

400g)

12%

reaction

@ 588.4

kPa

7000 [3][4]

Note: "Extremely Sensitive" indicates that the materials can be initiated by minimal stimuli such

as spark, heat, friction, or impact.[1] Specific quantitative sensitivity values for NHP and CHP

are not consistently reported in the literature, which underscores their hazardous nature.

Experimental Protocols
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WARNING: The synthesis and handling of metal hydrazine perchlorate complexes are

extremely hazardous and should only be attempted by experienced professionals in a properly

equipped laboratory with all necessary safety measures in place, including remote handling,

blast shields, and personal protective equipment (face shields, Kevlar gloves).[1] These

materials are highly sensitive to impact, friction, heat, and static discharge.

Protocol 1: General Synthesis of Metal Hydrazine
Perchlorate ECPs
This protocol is a generalized procedure adapted from literature for the synthesis of transition

metal hydrazine complexes.[1][4]

Materials:

Metal Perchlorate (e.g., Nickel(II) Perchlorate Hexahydrate, Co(ClO₄)₂·6H₂O)

Hydrazine Hydrate (80% solution)

Deionized Water

Procedure:

In a conical flask placed in a water bath, dissolve 0.02 moles of the metal perchlorate salt in

200 cm³ of deionized water.

Equip the flask with a mechanical stirrer, thermometer, and a dropping funnel.

Gently heat the salt solution to 60°C while stirring.

Fill the dropping funnel with 0.066 moles of 80% hydrazine hydrate solution.

Add the hydrazine solution dropwise to the heated metal salt solution over approximately 30

minutes. Maintain constant stirring and temperature. CAUTION: A rapid reaction or

precipitation may occur. Do not use a glass stirring rod for manual agitation, as this has been

reported to cause an explosion.[1]
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After the addition is complete, continue stirring the solution at 60°C for an additional 60

minutes.

Remove the flask from the heat and allow it to cool slowly to room temperature.

Allow the solution to stand. Crystals of the metal hydrazine perchlorate complex should

form within a day.[1]

Carefully isolate the crystals by filtration.

Gently wash the crystals with a small amount of cold ethanol.

Dry the product in a desiccator at ambient temperature. DO NOT use heat for drying. The

resulting material is a primary explosive.

Protocol 2: Thermal Analysis
Objective: To determine the thermal stability and decomposition temperature of the ECP using

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Procedure:

Place a small, precisely weighed sample (typically 0.5 - 1.0 mg) into an aluminum DSC pan.

Place the sample pan and a reference pan into the DSC/TGA instrument.

Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant heating rate

(e.g., 5-10 °C/min).

Record the heat flow (DSC) and mass loss (TGA) as a function of temperature.

The onset of the major exothermic peak in the DSC curve is typically reported as the

decomposition temperature (Td).

Protocol 3: Sensitivity Testing
Objective: To evaluate the sensitivity of the ECP to mechanical stimuli (impact and friction).

These tests are destructive and must be performed in specialized, remotely operated
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equipment.

Impact Sensitivity:

A small amount of the material is placed on an anvil.

A standard weight (e.g., 2.5 kg) is dropped from varying heights onto the sample.

The height at which detonation occurs in 50% of trials (H₅₀) is determined. Lower H₅₀ values

indicate higher sensitivity.

Friction Sensitivity:

A small sample is placed on a porcelain plate.

A weighted porcelain peg is drawn across the sample at a controlled speed.

The test is repeated with increasing weight on the peg until ignition or detonation occurs. The

force at which a reaction occurs is recorded.
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Caption: Workflow for the synthesis of metal hydrazine perchlorate ECPs.
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Caption: Logical workflow for the characterization of energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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